Cas no 31037-02-2 (Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 31037-02-2
• Molecular Formula: C₇H₁₁N₃O₂
• Molecular Weight: 169.18114
• MDL: MFCD00051652
• CID: 53691
• PubChem ID: 271299

Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate Properties

Names and Identifiers

• Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
• Ethyl 5-amino-1-methylpyrazole-4-carboxylate
• 5-Amino-1-methylpyrazole-4-carboxylic acid ethyl ester
• 5-Amino-1-methyl-1H-pyrazole-4-carboxylicacid ethylester
• 1-methyl-4-carbethoxy-5-amino pyrazole
• 5-Amino-1-meth
• Ethyl 5-amino-1-methyl-1H-pyrazole-4-carbo
• ethyl 5-amino-1-methyl-4-pyrazolecarboxylate
• ethyl 5-amino-1-methylpyrazol-4-carboxylate
• ethyl-5-amino-1-methyl-1h-pyrazol-4-carboxylat
• ethyl-5-amino-1-methylpyrazole-4-carboxylate
• H-Pyrazole-4-carboxylic acid,5-amino-1-methyl-,ethyl ester
• 5-Amino-1-methylpyrazole-4-carboxylic Acid Ethyl Ester
• 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl ester
• HMS552G05
• SCHEMBL561034
• AC-4413
• CS-W002244
• ethyl 3-imino-2-methyl-2,3-dihydro-1H-pyrazole-4-carboxylate
• A5639
• FT-0619960
• Maybridge1_003833
• NSC-221274
• Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate #
• CCG-54989
• J-516662
• Z55410424
• 5-amino-1-methyl-1h-pyrazole-4-carboxylic acid ethyl ester
• DS-0282
• ethyl 1-methyl-5-amino-1H-pyrazole-4-carboxylate
• BCP21448
• AB02134
• Ethyl 1-methyl-5-aminopyrazole-4-carboxylate
• J-018228
• 31037-02-2
• AM20090438
• EN300-25684
• Pyrazole-4-carboxylic acid, 5-amino-1-methyl-, ethyl ester
• ethyl-5-amino-1-methyl-1h-pyrazole-4-carboxylate
• 1955554-71-8
• SR-01000644043-1
• Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate, 97%
• NSC-114767
• 5-Amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester;Ethyl 5-amino-1-methylpyrazole-4-carboxylate
• Ethyl5-amino-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID30297224
• F3308-4055
• NSC221274
• H-Pyrazole-4-carboxylic acid, 5-amino-1-methyl-, ethyl ester
• AKOS000260473
• E0986
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-methyl-, ethyl ester
• 5-amino-4-ethoxycarbonyl-1-methylpyrazole
• CHEMBL448017
• SY004509
• FS-1089
• 5-AMINO-1-METHYLPYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-amino-1-methyl pyrazole-4-carboxylate
• NSC114767
• MFCD00051652
• 1-methyl-4-carboethoxy-5-aminopyrazole
• DB-047958
• STK349877
• BBL016264

• MDL： MFCD00051652
• InChIKey： MEUSJJFWVKBUFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11N3O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3,8H2,1-2H3
• SMILES： C1=N[N](C(=C1C(OCC)=O)N)C
• BRN： 131200

Computed Properties

• Exact Mass: 169.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 169.085
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• LogP: 0.76020
• PSA: 70.14000
• Refractive Index: 1.571
• Boiling Point: 300.5°C at 760 mmHg
• Melting Point: 99.0 to 103.0 deg-C
• Flash Point: 135.5℃
• Color/Form: Yellow crystal powder
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• λmax: 257(EtOH)(lit.)
• Density: 1.29

Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S36/37/39-S26-S22-S36/37
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds